Cas no 1502214-33-6 (1-(5-Fluoro-2-methoxyphenyl)cyclopentanol)

• Product Name: 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol
• CAS No: 1502214-33-6
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 6793326
• PubChem ID: 82769151
• Update Time: 2025-10-30

1-(5-Fluoro-2-methoxyphenyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol
• 1502214-33-6
• SCHEMBL19205409
• AKOS021087362
• MFCD24305417

• Inchi： 1S/C12H15FO2/c1-15-11-5-4-9(13)8-10(11)12(14)6-2-3-7-12/h4-5,8,14H,2-3,6-7H2,1H3
• InChI Key： KLACDEBAQASRCH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CCCC1)O)OC

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol

Introduction to 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol (CAS No. 1502214-33-6)

1-(5-Fluoro-2-methoxyphenyl)cyclopentanol, with the CAS number 1502214-33-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentanol moiety and a substituted phenyl ring. The presence of a fluorine atom and a methoxy group on the phenyl ring imparts specific chemical and biological properties that make it an interesting candidate for various research endeavors.

The chemical structure of 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol can be represented as follows: C₁₃H₁₅FO₂. The cyclopentanol ring provides a cyclic structure that can influence the compound's solubility, stability, and reactivity. The fluorine substitution on the phenyl ring enhances the compound's lipophilicity, which can be advantageous for drug delivery and cellular penetration. The methoxy group, on the other hand, can modulate the compound's electronic properties and enhance its binding affinity to specific biological targets.

In the realm of medicinal chemistry, 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding suggests that 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol could serve as a valuable scaffold for the development of novel anticancer agents.

Beyond its potential in cancer therapy, 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol has also shown promise in other therapeutic areas. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound possesses anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

The pharmacokinetic properties of 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, while its cyclopentanol moiety contributes to metabolic stability. These properties are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects. Additionally, preclinical studies have shown that 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol exhibits low toxicity and favorable safety profiles, further supporting its potential as a drug candidate.

In terms of synthetic methods, several routes have been developed to produce 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol. One common approach involves the reaction of 5-fluoro-2-methoxybenzaldehyde with cyclopentanone in the presence of a reducing agent such as sodium borohydride. This method yields high purity products with good yields, making it suitable for large-scale production. Another synthetic route involves palladium-catalyzed coupling reactions, which offer enhanced selectivity and efficiency.

The versatility of 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol extends beyond its use as a standalone therapeutic agent. It serves as an important building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of Oxford have utilized this compound as a starting material to develop novel antiviral agents targeting influenza viruses. The ability to modify the cyclopentanol and phenyl moieties provides numerous opportunities for fine-tuning the pharmacological properties of derived compounds.

In conclusion, 1-(5-Fluoro-2-methoxyphenyl)cyclopentanol (CAS No. 1502214-33-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.